Cas no 6601-20-3 (1,3-Diallyl-2-thiourea)

• Product Name: 1,3-Diallyl-2-thiourea
• CAS No: 6601-20-3
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• MDL: MFCD00014945
• CID: 85724
• PubChem ID: 3034186
• Update Time: 2025-10-29

1,3-Diallyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• 1,3-Diallyl-2-thiourea
• NN-Diallylthiourea
• N,N?Diallylthiourea
• 1,3-bis(prop-2-enyl)thiourea
• 1,3-bis(prop-2-en-1-yl)thiourea
• 1,3-Diallylthiourea
• Bisallylthiocarbamide
• Diallylthiourea
• N,N'-Bis-allylthiourea
• N,N'-diallylthiocarbamide
• N,N'-Diallyl-thioharnstoff
• N,n'-diallylthiourea
• Thiourea,N,N'-di-2-propenyl
• Urea,3-diallyl-2-thio-
• MLS000736652
• N,N'-bis(allyl)thiourea
• MFCD00014945
• N,N-Diallylthiourea
• NSC49252
• NCGC00246820-01
• Thiourea,N'-di-2-propenyl-
• SCHEMBL325076
• NSC 49252
• Urea, 2-thio-1,1,3-triallyl-
• 1,1,3-Triallyl-2-thiourea
• 1,3-Triallyl-2-thiourea
• 2-Thio-1,3-triallylurea
• Urea,1,3-triallyl-
• FT-0629379
• 2-Thio-1,1,3-triallylurea
• CS-0331454
• Thiourea, N,N'-di-2-propenyl-
• 1,3-diallyl-thiourea
• AKOS003716603
• NN'-Diallylthiourea
• Bis(allylamino)thiocarbonyl
• Thiourea, N,N'-di-2-propen-1-yl-
• NSC-49252
• 6601-20-3
• SMR000528232
• HMS2269D11
• N,N'-diallylisothiourea
• CHEMBL1477345
• Urea, 1,3-diallyl-2-thio-
• DTXSID0064416
• WLN: 1U2MYUS&M2U1
• STK370052
• 1,3-diprop-2-en-1-ylthiourea

• MDL： MFCD00014945
• Inchi： 1S/C7H12N2S/c1-3-5-8-7(10)9-6-4-2/h3-4H,1-2,5-6H2,(H2,8,9,10)
• InChI Key： DZZWKUMHMSNBSG-UHFFFAOYSA-N
• SMILES： S=C(NCC=C)NCC=C
• BRN： 1754800

Computed Properties

• Exact Mass: 156.07200
• Monoisotopic Mass: 156.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 56.2A^2

Experimental Properties

• Density: 1.0909 (rough estimate)
• Melting Point: 48-50°C
• Boiling Point: 209.8°C at 760 mmHg
• Flash Point: 80.7°C
• Refractive Index: 1.6000 (estimate)
• PSA: 56.15000
• LogP: 1.60430

1,3-Diallyl-2-thiourea Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas Thioureas
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas

Additional information on 1,3-Diallyl-2-thiourea

1,3-Diallyl-2-thiourea (CAS No. 6601-20-3): Properties, Applications, and Market Insights

1,3-Diallyl-2-thiourea (CAS No. 6601-20-3) is a specialized organic compound that has garnered significant attention in both industrial and research applications. Known for its unique chemical structure, this compound belongs to the class of thiourea derivatives, which are widely studied for their versatile properties. The diallyl thiourea structure makes it particularly useful in polymerization reactions, material science, and specialty chemical formulations.

One of the most notable features of 1,3-Diallyl-2-thiourea is its role as a crosslinking agent in polymer chemistry. Researchers and manufacturers often utilize this compound to enhance the mechanical properties of polymers, such as elasticity and thermal stability. Its ability to form stable networks within polymer matrices has made it a valuable additive in the production of high-performance materials, including adhesives, coatings, and elastomers.

In recent years, the demand for eco-friendly chemicals has surged, and 1,3-Diallyl-2-thiourea has been explored as a potential candidate for sustainable applications. Its compatibility with green chemistry principles, such as reduced toxicity and biodegradability, aligns with the growing trend toward environmentally responsible manufacturing. This has led to increased interest in its use for bio-based materials and renewable resource integration.

The compound also finds applications in the field of corrosion inhibition. Studies have shown that 1,3-Diallyl-2-thiourea can effectively protect metal surfaces from oxidative degradation, making it a promising additive in industrial lubricants and protective coatings. This property is particularly relevant in sectors like automotive, aerospace, and marine engineering, where material longevity is critical.

From a market perspective, the global demand for specialty thiourea derivatives is on the rise, driven by advancements in material science and the need for high-performance additives. 1,3-Diallyl-2-thiourea is no exception, with its niche applications contributing to its steady growth in the chemical industry. Manufacturers are increasingly focusing on optimizing production processes to meet the requirements of diverse end-use sectors.

For researchers and professionals seeking detailed information about 1,3-Diallyl-2-thiourea, common queries include its synthesis methods, safety data, and commercial availability. These topics are frequently searched in academic databases and chemical market reports, reflecting the compound's relevance in both theoretical and practical contexts. Additionally, its potential role in emerging technologies, such as smart materials and nanotechnology, continues to be a subject of active investigation.

In summary, 1,3-Diallyl-2-thiourea (CAS No. 6601-20-3) is a multifaceted compound with applications spanning polymer science, corrosion protection, and sustainable chemistry. Its unique properties and adaptability to modern industrial needs make it a valuable asset in the chemical sector. As research progresses, its potential for innovative uses is expected to expand, further solidifying its position in the market.